Cas no 5767-45-3 (2-[[2-(2-hydroxy-3-methoxyphenyl)-3-[(2-hydroxy-3-methoxyphenyl)methyl]-1,3-diazinan-1-yl]methyl]-6-methoxyphenol)

• Product name: 2-[[2-(2-hydroxy-3-methoxyphenyl)-3-[(2-hydroxy-3-methoxyphenyl)methyl]-1,3-diazinan-1-yl]methyl]-6-methoxyphenol
• CAS No: 5767-45-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 1606115
• PubChem ID: 417112

2-[[2-(2-hydroxy-3-methoxyphenyl)-3-[(2-hydroxy-3-methoxyphenyl)methyl]-1,3-diazinan-1-yl]methyl]-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(2-hydroxy-3-methoxyphenyl)-3-[(2-hydroxy-3-methoxyphenyl)methyl]-1,3-diazinan-1-yl]methyl]-6-methoxyphenol
• NSC86720
• AC1L9CW4
• NSC-86720
• NSC86720; AC1L9CW4; NSC-86720;
• DTXSID70329058
• 2,2'-{[2-(2-Hydroxy-3-methoxyphenyl)dihydropyrimidine-1,3(2H,4H)-diyl]bis(methylene)}bis(6-methoxyphenol)
• 5767-45-3

• Inchi： InChI=1S/C27H32N2O6/c1-33-21-11-4-8-18(24(21)30)16-28-14-7-15-29(17-19-9-5-12-22(34-2)25(19)31)27(28)20-10-6-13-23(35-3)26(20)32/h4-6,8-13,27,30-32H,7,14-17H2,1-3H3
• InChI Key： PLODNVKRHCDZOL-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1O)CN2CCCN(C2C3=C(C(=CC=C3)OC)O)CC4=C(C(=CC=C4)OC)O

Computed Properties

• Exact Mass: 480.22616
• Monoisotopic Mass: 480.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 581.3°C at 760 mmHg
• Flash Point: 305.3°C
• Refractive Index: 1.63
• PSA: 94.86
• LogP: 4.11170